10-amino-3-methyldecanoic acid hydrochloride

• IUPAC Name: 10-amino-3-methyldecanoic acid;hydrochloride
• InChI: InChI=1S/C11H23NO2.ClH/c1-10(9-11(13)14)7-5-3-2-4-6-8-12;/h10H,2-9,12H2,1H3,(H,13,14);1H
• InChI Key: GMABJBDQZJBYAP-UHFFFAOYSA-N
• Canonical SMILES: CC(CCCCCCCN)CC(=O)O.Cl
• Molecular Formula: C11H24ClNO2
• Molecular Weight: 237.77 g/mol

Description

Amino acids are organic compounds that contain an amino group (-NH2) and a carboxylic acid group (-COOH). They are fundamental building blocks of proteins and play key roles in various biological processes. The “10-amino-3-methyldecanoic acid hydrochloride” would be a derivative of a long-chain amino acid with a methyl group on the third carbon atom.

Synthesis Analysis

The synthesis of amino acid derivatives often involves methods such as reductive amination, acylation, and esterification. The specific synthesis pathway would depend on the starting materials and the desired product.

Molecular Structure Analysis

The molecular structure of an amino acid derivative like this one would include a central carbon atom (the alpha carbon), attached to a carboxyl group, an amino group, a hydrogen atom, and a side chain. The side chain for this particular compound would be a 10-carbon chain with a methyl group on the third carbon.

Chemical Reactions Analysis

Amino acids can participate in a variety of chemical reactions, including peptide bond formation (which occurs when making proteins), decarboxylation, and transamination. The specific reactions that “10-amino-3-methyldecanoic acid hydrochloride” would participate in would depend on the conditions and the other compounds present.

Physical And Chemical Properties Analysis

The physical and chemical properties of an amino acid derivative like this one would depend on its specific structure. Factors that could influence its properties include the length and composition of its side chain, its charge at physiological pH, and its stereochemistry.

Mechanism of Action

The mechanism of action of an amino acid derivative would depend on its specific structure and the biological system in which it is acting. For example, some amino acid derivatives act as neurotransmitters or are used in the synthesis of important biological molecules.

Safety and Hazards

The safety and hazards associated with a specific amino acid derivative would depend on its structure and the conditions under which it is handled. Material Safety Data Sheets (MSDS) provide information on the potential hazards of a compound, its safe handling procedures, and measures to take in case of exposure.

Future Directions

The future directions for research on a specific amino acid derivative would depend on its biological activity, potential applications, and the current state of knowledge about its properties and functions.